Cas no 66307-58-2 (1-(3-phenoxypropyl)-4-phenylpiperazine)

• Product Name: 1-(3-phenoxypropyl)-4-phenylpiperazine
• CAS No: 66307-58-2
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 1706756
• PubChem ID: 3050372
• Update Time: 2025-04-21

1-(3-phenoxypropyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenoxypropyl)-4-phenylpiperazine
• 1-Phenoxy-3-(4-phenylpiperazino)propane
• DTXSID20216520
• CHEMBL1940414
• Piperazine, 1-(3-phenoxypropyl)-4-phenyl-
• 66307-58-2
• BDBM50362859

• Inchi： 1S/C19H24N2O/c1-3-8-18(9-4-1)21-15-13-20(14-16-21)12-7-17-22-19-10-5-2-6-11-19/h1-6,8-11H,7,12-17H2
• InChI Key： XHIUHIDIRNZTAW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 296.18902
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71